N-(2-Propenyl)cyclopentanemethanamine
Cat. No. B8532324
M. Wt: 139.24 g/mol
InChI Key: XLTLUJUHIQUMNO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04851526
Procedure details
To 100 mL of methanol is added 5.7 g (0.1 mol) of 2-propen-1-amine, 9.8 g (0.1 mol) of cyclopentanecarboxaldehyde and 12 g (0.2 mol) of sodium cyanoborohydride. Adjust the pH to 6 with concentrated HCl and monitor the reaction with thin-layer chromatography. Upon completion add concentrated HCl until gas evolution ceases. Add 300 mL of H2O and extract once with 200 mL of ether. Add 1N NaOH to the aqueous solution until it is basic and extract twice with 200 mL of ether. Dry the organic phase over Na2SO4. Filter off the drying agent and remove the solvent in vacuo to obtain the title compound.
Identifiers
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REACTION_CXSMILES
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[CH2:1]([NH2:4])[CH:2]=[CH2:3].[CH:5]1([CH:10]=O)[CH2:9][CH2:8][CH2:7][CH2:6]1.C([BH3-])#N.[Na+].Cl>O.CO>[CH2:1]([NH:4][CH2:10][CH:5]1[CH2:9][CH2:8][CH2:7][CH2:6]1)[CH:2]=[CH2:3] |f:2.3|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Step Three
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Name
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Quantity
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300 mL
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Type
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solvent
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Smiles
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O
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Step Four
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Name
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Quantity
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5.7 g
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Type
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reactant
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Smiles
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C(C=C)N
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Name
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Quantity
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9.8 g
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Type
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reactant
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Smiles
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C1(CCCC1)C=O
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Name
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Quantity
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12 g
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Type
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reactant
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Smiles
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C(#N)[BH3-].[Na+]
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the reaction with thin-layer chromatography
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EXTRACTION
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Type
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EXTRACTION
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Details
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extract once with 200 mL of ether
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ADDITION
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Type
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ADDITION
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Details
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Add 1N NaOH to the aqueous solution until it
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EXTRACTION
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Type
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EXTRACTION
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Details
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extract twice with 200 mL of ether
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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Dry the organic phase over Na2SO4
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FILTRATION
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Type
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FILTRATION
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Details
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Filter off the drying agent
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CUSTOM
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Type
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CUSTOM
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Details
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remove the solvent in vacuo
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C=C)NCC1CCCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
